molecular formula C17H22N4O3 B1178116 LAURDIMONIUM HYDROXYPROPYL HYDROLYZED WHEAT PROTEIN CAS No. 130381-06-5

LAURDIMONIUM HYDROXYPROPYL HYDROLYZED WHEAT PROTEIN

Cat. No.: B1178116
CAS No.: 130381-06-5
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Laurdimonium Hydroxypropyl Hydrolyzed Wheat Protein is a quaternized wheat protein hydrolysate. It is a cationic surfactant and conditioning agent derived from wheat protein. This compound is commonly used in personal care products such as shampoos, conditioners, and body washes due to its excellent conditioning and antistatic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

Laurdimonium Hydroxypropyl Hydrolyzed Wheat Protein is synthesized by hydrolyzing wheat protein to obtain hydrolyzed wheat protein. This hydrolyzed protein is then reacted with a quaternizing agent, typically a dodecyldimethylammonium chloride, under controlled conditions to form the final product .

Industrial Production Methods

Industrial production involves the enzymatic hydrolysis of wheat protein followed by quaternization. The process is carried out in aqueous solution, and the reaction conditions are optimized to ensure high yield and purity of the product. The final product is an amber to brown, slightly viscous liquid with a mild inherent odor .

Chemical Reactions Analysis

Types of Reactions

Laurdimonium Hydroxypropyl Hydrolyzed Wheat Protein primarily undergoes substitution reactions due to the presence of the quaternary ammonium group. It can also participate in hydrolysis and oxidation reactions under specific conditions .

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions include various substituted derivatives of the original compound, depending on the reagents and conditions used .

Scientific Research Applications

Laurdimonium Hydroxypropyl Hydrolyzed Wheat Protein has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of Laurdimonium Hydroxypropyl Hydrolyzed Wheat Protein involves its interaction with negatively charged surfaces, such as hair and skin. The cationic nature of the compound allows it to neutralize static charges and form a protective film, which enhances conditioning and reduces frizz .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

Laurdimonium Hydroxypropyl Hydrolyzed Wheat Protein is unique due to its combination of quaternary ammonium functionality and protein-derived benefits. This dual functionality provides superior conditioning and antistatic properties compared to other similar compounds .

Properties

CAS No.

130381-06-5

Molecular Formula

C17H22N4O3

Molecular Weight

0

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.